![molecular formula C4H12ClNO B112444 1-Amino-2-methylpropan-2-ol hydrochloride CAS No. 30533-50-7](/img/structure/B112444.png)
1-Amino-2-methylpropan-2-ol hydrochloride
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Overview
Description
1-Amino-2-methylpropan-2-ol is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a component of the drugs ambuphylline and pamabrom and is also used in cosmetics . It is a versatile intermediate used for the synthesis of more complex compounds, including inhibitors .
Synthesis Analysis
Aminomethyl propanol can be produced by the hydrogenation of 2-aminoisobutyric acid or its esters . It is also synthesized from beta-Hydroxyisovaleric Acid .Molecular Structure Analysis
The empirical formula of 1-Amino-2-methylpropan-2-ol is C4H11NO . The molecular weight is 89.14 .Chemical Reactions Analysis
It is a precursor to oxazolines via its reaction with acyl chlorides . Via sulfation of the alcohol, the compound is also a precursor to 2,2-dimethylaziridine .Physical And Chemical Properties Analysis
1-Amino-2-methylpropan-2-ol is a colorless or yellowish liquid . It is miscible with water, ethanol, benzene, ether, and acetone . The density is 0.957 g/mL at 25 °C .Scientific Research Applications
Viscosity Analysis in Aqueous Solutions
1-Amino-2-methylpropan-2-ol hydrochloride, along with other related compounds, has been studied for its effects on the viscosities of aqueous solutions. Chenlo et al. (2002) measured kinematic viscosities of its aqueous solutions across various concentrations and temperatures, providing valuable data for industrial and chemical processing applications, especially in designing and operating equipment where fluid dynamics are crucial (Chenlo et al., 2002).
Biofuel Production
The compound has been indirectly linked to biofuel production research. Bastian et al. (2011) discussed the challenges of anaerobic biofuel production, particularly isobutanol, and proposed solutions involving the engineering of enzymes and pathways which could involve molecules like this compound (Bastian et al., 2011).
Medicinal Chemistry and Malaria Treatment
In medicinal chemistry, the compound has been part of a study where a series of 1-aminopropan-2-ols were synthesized and evaluated against malaria strains. Robin et al. (2007) found that these compounds showed micromolar potency against malaria, indicating potential medicinal applications (Robin et al., 2007).
Mechanism of Action
Target of Action
1-Amino-2-methylpropan-2-ol hydrochloride, also known as 1-Amino-2-methyl-propan-2-ol HCl, is a biochemical reagent . It is used as a biological material or organic compound for life science related research . .
Biochemical Pathways
It is known to be used as an intermediate in the preparation of more complex compounds, including inhibitors .
Action Environment
It is generally recommended to handle this compound in a well-ventilated place, avoid contact with skin and eyes, and prevent the formation of dust and aerosols .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
1-Amino-2-methylpropan-2-ol hydrochloride is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a precursor to oxazolines via its reaction with acyl chlorides . Via sulfation of the alcohol, the compound is also a precursor to 2,2-dimethylaziridine .
Cellular Effects
It is known to be used in cosmetics , suggesting that it may have effects on skin cells
Molecular Mechanism
It is known to react with acyl chlorides to form oxazolines This suggests that it may interact with biomolecules that contain acyl chloride groups
Temporal Effects in Laboratory Settings
It is known to be a stable compound under normal conditions
Dosage Effects in Animal Models
It is known to have a lethal dose (LD50) in mice of 2450 mg/kg
Metabolic Pathways
It is known to be a precursor to oxazolines and 2,2-dimethylaziridine , suggesting that it may be involved in the metabolism of these compounds
properties
IUPAC Name |
1-amino-2-methylpropan-2-ol;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11NO.ClH/c1-4(2,6)3-5;/h6H,3,5H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZPAJUSRVJDTMT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CN)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50495745 |
Source
|
Record name | 1-Amino-2-methylpropan-2-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50495745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.60 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
30533-50-7 |
Source
|
Record name | 1-Amino-2-methylpropan-2-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50495745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Amino-2-methyl-propan-2-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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